Cas no 356539-54-3 ((cyclopropylmethyl)(1-phenylethyl)amine)

• Product Name: (cyclopropylmethyl)(1-phenylethyl)amine
• CAS No: 356539-54-3
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 1085932
• PubChem ID: 3863026
• Update Time: 2025-04-20

(cyclopropylmethyl)(1-phenylethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(Cyclopropylmethyl)-1-phenylethanamine
• benzenemethanamine, N-(cyclopropylmethyl)-alpha-methyl-
• G28929
• DTXSID10397534
• AKOS000227650
• DB-257886
• Z992422550
• Oprea1_073286
• EN300-62201
• 356539-54-3
• AKOS017269404
• N-(cyclopropylmethyl)-N-(1-phenylethyl)amine
• AN-329/15537672
• (cyclopropylmethyl)(1-phenylethyl)amine
• STK042372

• MDL： MFCD03211314
• Inchi： 1S/C12H17N/c1-10(13-9-11-7-8-11)12-5-3-2-4-6-12/h2-6,10-11,13H,7-9H2,1H3
• InChI Key： DBZLFDOJZXGGBF-UHFFFAOYSA-N
• SMILES： N(C(C)C1C=CC=CC=1)CC1CC1

Computed Properties

• Exact Mass: 175.13621
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03